Cas no 136657-41-5 (3??-Hydroxy Pravastatin)
3??-Hydroxy Pravastatin structure
Product Name:3??-Hydroxy Pravastatin
CAS No:136657-41-5
MF:C23H36O8
MW:440.527148246765
CID:901298
PubChem ID:11305255
Update Time:2025-04-19
3??-Hydroxy Pravastatin Chemical and Physical Properties
Names and Identifiers
-
- 3??-Hydroxy Pravastatin
- (3R,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-8-[(2S,3S)-3-hydroxy-2-methylbutanoyl]oxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
- 3’’-HYDROXY PRAVASTATIN
- 3-Hydroxy Pravastatin
- (3R,5R)-3,5-Dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-8-(((2S,3S)3-hydroxy-2-methylbutanoyl)oxy)-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoic acid
- 3'-(S)-Hydroxypravastatin
- 3-Hydroxypravastatin,(S)
- Pravastatin sodium specified impurity E [EP]
- UNII-906EM34IX1
-
- Inchi: 1S/C23H36O8/c1-12-4-5-15-8-17(26)10-20(31-23(30)13(2)14(3)24)22(15)19(12)7-6-16(25)9-18(27)11-21(28)29/h4-5,8,12-14,16-20,22,24-27H,6-7,9-11H2,1-3H3,(H,28,29)/t12-,13-,14-,16+,17+,18+,19-,20-,22-/m0/s1
- InChI Key: ASZMMNUWSMFMJO-FBIVGABFSA-N
- SMILES: O(C([C@@H](C)[C@H](C)O)=O)[C@H]1C[C@@H](C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)O)O)O)[C@@H]12)O
Computed Properties
- Exact Mass: 440.24100
- Monoisotopic Mass: 440.24101810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 11
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 145Ų
Experimental Properties
- PSA: 144.52000
- LogP: 1.41120
3??-Hydroxy Pravastatin Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
136657-41-5 (3??-Hydroxy Pravastatin) Related Products
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